Cas no 2228452-49-9 (3-(2,4,5-trimethylphenyl)methylazetidin-3-ol)

• Product Name: 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol
• CAS No: 2228452-49-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6000710
• PubChem ID: 165762507
• Update Time: 2025-05-19

3-(2,4,5-trimethylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol
• 2228452-49-9
• EN300-1792526
• 3-[(2,4,5-trimethylphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C13H19NO/c1-9-4-11(3)12(5-10(9)2)6-13(15)7-14-8-13/h4-5,14-15H,6-8H2,1-3H3
• InChI Key： XCFZLFXZFHUKEL-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)C(C)=CC=2C)CNC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol

Introduction to 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol (CAS No. 2228452-49-9)

3-(2,4,5-trimethylphenyl)methylazetidin-3-ol (CAS No. 2228452-49-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a trimethylphenyl group with an azetidin-3-ol moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The trimethylphenyl substituent, specifically the 2,4,5-trimethylbenzene ring, contributes to the compound's lipophilicity and potential interaction with various biological targets. This aromatic ring system is often employed in drug design to enhance metabolic stability and improve pharmacokinetic properties. The presence of the azetidin-3-ol ring provides a unique three-membered heterocyclic framework, which is known for its ability to mimic natural amino acid structures. Such structural features make this compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential applications in treating various diseases. The azetidin-3-ol core has been explored in the development of antimicrobial, anti-inflammatory, and even anticancer agents. The introduction of the methylazetidin-3-ol moiety into pharmaceutical candidates has shown promise in modulating enzyme activities and receptor interactions. For instance, studies have demonstrated that azetidine derivatives can exhibit inhibitory effects on certain proteases and kinases, which are critical targets in oncology and inflammatory diseases.

The 2,4,5-trimethylphenyl group in 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol further enhances its potential as a drug candidate by providing a hydrophobic anchor that can interact with lipid-rich environments within cells. This feature is particularly important for compounds designed to penetrate the blood-brain barrier or target intracellular receptors. Additionally, the methyl group at the 3-position of the azetidin ring adds another layer of structural diversity, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. The combination of experimental data with computational studies has been instrumental in optimizing the structure of 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol for improved efficacy and reduced side effects. For example, virtual screening techniques have identified derivatives of this compound that exhibit higher selectivity for specific biological targets while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the importance of scaffold hopping—exploring different molecular frameworks—to discover novel drugs with improved properties. 3-(2,4,5-trimethylphenyl)methylazetidin-3-ol serves as an excellent example of how combining distinct structural motifs can lead to innovative therapeutic solutions. Its unique blend of an aromatic ring system and a three-membered heterocycle positions it as a valuable building block for medicinal chemists.

In conclusion,3-(2,4,5-trimethylphenyl)methylazetidin-3-ol (CAS No. 2228452-49-9) represents a fascinating compound with significant potential in drug discovery. Its structural features make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for azetidine derivatives,this compound is likely to play a crucial role in the development of next-generation pharmaceuticals.